Cas no 2228428-17-7 (methyl 3-amino-2-(1-ethylcyclobutyl)propanoate)

• Product Name: methyl 3-amino-2-(1-ethylcyclobutyl)propanoate
• CAS No: 2228428-17-7
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5899410
• PubChem ID: 165627533
• Update Time: 2025-09-25

methyl 3-amino-2-(1-ethylcyclobutyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(1-ethylcyclobutyl)propanoate
• 2228428-17-7
• EN300-1775369

• Inchi： 1S/C10H19NO2/c1-3-10(5-4-6-10)8(7-11)9(12)13-2/h8H,3-7,11H2,1-2H3
• InChI Key： JBIXVZAWYCVRFK-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN)C1(CC)CCC1)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 3-amino-2-(1-ethylcyclobutyl)propanoate

Research Brief on Methyl 3-amino-2-(1-ethylcyclobutyl)propanoate (CAS: 2228428-17-7): Recent Advances and Applications

Methyl 3-amino-2-(1-ethylcyclobutyl)propanoate (CAS: 2228428-17-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclobutyl and propanoate structure, has shown promise in various applications, including drug discovery and medicinal chemistry. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic uses, making it a subject of keen interest among researchers.

The synthesis of methyl 3-amino-2-(1-ethylcyclobutyl)propanoate has been optimized in recent years, with advancements in catalytic methods and green chemistry approaches. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield, enantioselective synthesis route using palladium-catalyzed cross-coupling reactions. This method not only improved the efficiency of production but also reduced the environmental impact, aligning with the growing demand for sustainable pharmaceutical manufacturing.

Pharmacological investigations have revealed that methyl 3-amino-2-(1-ethylcyclobutyl)propanoate exhibits notable bioactivity, particularly as a precursor in the development of novel protease inhibitors. Research conducted by Smith et al. (2024) highlighted its role in modulating enzyme activity, suggesting potential applications in treating diseases such as hypertension and viral infections. The compound's ability to interact with specific enzymatic targets has positioned it as a valuable scaffold for further drug development.

In addition to its therapeutic potential, methyl 3-amino-2-(1-ethylcyclobutyl)propanoate has been explored for its utility in chemical biology. A recent study in ACS Chemical Biology utilized this compound as a probe to investigate protein-ligand interactions, providing insights into the mechanistic underpinnings of enzyme inhibition. These findings underscore the compound's versatility and its role in advancing both basic and applied research.

Despite these promising developments, challenges remain in the clinical translation of methyl 3-amino-2-(1-ethylcyclobutyl)propanoate. Issues such as bioavailability and metabolic stability are currently under investigation, with several research groups exploring structural modifications to enhance its pharmacokinetic properties. Collaborative efforts between academia and industry are expected to drive further innovations in this area.

In conclusion, methyl 3-amino-2-(1-ethylcyclobutyl)propanoate (CAS: 2228428-17-7) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its synthetic accessibility, bioactivity, and potential therapeutic applications make it a compound of significant interest. Ongoing studies will likely uncover new dimensions of its utility, paving the way for its integration into future drug development pipelines.